Cas no 2138180-20-6 (Methyl 3-fluoro-5-(fluorosulfonyl)-2-methoxybenzoate)

• Product Name: Methyl 3-fluoro-5-(fluorosulfonyl)-2-methoxybenzoate
• CAS No: 2138180-20-6
• MF: C₉H₈F₂O₅S
• MW: 266.218628883362
• CID: 6154585
• PubChem ID: 165452917
• Update Time: 2025-06-22

Methyl 3-fluoro-5-(fluorosulfonyl)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-fluoro-5-(fluorosulfonyl)-2-methoxybenzoate
• EN300-727606
• 2138180-20-6
• Methyl 3-fluoro-5-(fluorosulfonyl)-2-methoxybenzoate

• Inchi： 1S/C9H8F2O5S/c1-15-8-6(9(12)16-2)3-5(4-7(8)10)17(11,13)14/h3-4H,1-2H3
• InChI Key： AGXIRJPAZSSPNT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C(=O)OC)C=1)OC)F)(=O)(=O)F

Computed Properties

• Exact Mass: 266.00605085g/mol
• Monoisotopic Mass: 266.00605085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78Ų

Additional information on Methyl 3-fluoro-5-(fluorosulfonyl)-2-methoxybenzoate

Methyl 3-fluoro-5-(fluorosulfonyl)-2-methoxybenzoate: A Comprehensive Overview

Methyl 3-fluoro-5-(fluorosulfonyl)-2-methoxybenzoate, with the CAS number 2138180-20-6, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural science, and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with fluorine atoms and a fluorosulfonyl group, making it a prime candidate for various applications.

The synthesis of Methyl 3-fluoro-5-(fluorosulfonyl)-2-methoxybenzoate involves a series of intricate chemical reactions, including Friedel-Crafts acylation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled the optimization of its synthesis pathway, leading to higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, which is particularly beneficial for large-scale production.

The physical and chemical properties of this compound are highly dependent on its structural features. The presence of multiple electronegative groups, such as fluorine and sulfonyl groups, significantly influences its solubility, stability, and reactivity. For instance, the fluorosulfonyl group imparts strong electron-withdrawing effects, which can enhance the compound's ability to act as an electron-deficient electrophile in various reactions. This property is particularly advantageous in polymer chemistry, where such compounds are used as building blocks for advanced materials.

In terms of applications, Methyl 3-fluoro-5-(fluorosulfonyl)-2-methoxybenzoate has shown promising potential in the development of novel pharmaceutical agents. Its structure resembles certain bioactive molecules, making it a valuable lead compound in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated its ability to inhibit specific kinase enzymes, which are critical in cellular signaling pathways associated with these diseases.

Beyond pharmaceutical applications, this compound has also found utility in agricultural chemistry as a component in herbicides and pesticides. Its ability to selectively target specific biochemical pathways makes it an ideal candidate for developing eco-friendly agrochemicals that minimize environmental impact while maintaining efficacy.

Recent research has focused on understanding the environmental fate and toxicity of Methyl 3-fluoro-5-(fluorosulfonyl)-2-methoxybenzoate. Studies conducted under simulated environmental conditions have revealed that the compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in ecosystems. These findings are crucial for assessing its safety profile and ensuring sustainable use in various industrial applications.

In conclusion, Methyl 3-fluoro-5-(fluorosulfonyl)-2-methoxybenzoate (CAS No: 2138180-20-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemical research and industry.